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Compound of Interest

Compound Name: Zoxamide

Cat. No.: B129027

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed laboratory protocols for assessing the sensitivity of
various Phytophthora species to the fungicide Zoxamide. The information is intended to guide
researchers in establishing baseline sensitivity, monitoring for resistance, and understanding
the fungicide's mechanism of action.

Introduction

Zoxamide is a benzamide fungicide specifically effective against Oomycetes, such as
Phytophthora species, which are responsible for devastating plant diseases like late blight in
potatoes and tomatoes.[1][2] Its mode of action involves the inhibition of 3-tubulin assembly
during mitosis, disrupting cell division and arresting nuclear division in the pathogen.[2][3][4][5]
The Fungicide Resistance Action Committee (FRAC) classifies Zoxamide as having a low to
medium risk for the development of resistance.[1][2] To effectively manage and prolong the
efficacy of this fungicide, it is crucial to monitor the sensitivity of Phytophthora populations.

Data Presentation: In Vitro Sensitivity of
Phytophthora Species to Zoxamide

The following tables summarize the 50% effective concentration (EC50) values for Zoxamide
against various Phytophthora species, as determined by mycelial growth inhibition on amended
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agar media. These values are critical for establishing baseline sensitivity and detecting shifts
towards resistance.

Table 1: EC50 Values of Zoxamide against Phytophthora infestans

EC50

Geographic Isolate Mean EC50  Year of
o Range Reference
Origin Count (nglL) Study
(nglL)

Europe
(various 150 2-80 Not specified 2003-2012 [1]
countries)
Europe -

34 Not specified 17.3 2003-2012 [2]
(France)
Serbia 12 26-5.0 Not specified 2005-2007 [61[7]

Table 2: EC50 Values of Zoxamide against Other Phytophthora Species

EC50
Phytophtho Isolate Mean EC50  Year of
. Range Reference
ra Species Count (ng/mL) Study
(ng/mL)
P. sojae 112 0.023-0.086 0.048 2016 [4]
0.04-0.29
P. cactorum 73 0.15 (mg/L) 2015 [8]
(mg/L)
P. capsici 158 0.023 - 0.383 0.114 2011 [9]

Experimental Protocols
Protocol 1: In Vitro Sensitivity Assay using Poisoned
Agar Technique

This protocol details the determination of Zoxamide's EC50 value against Phytophthora
isolates based on the inhibition of mycelial growth on fungicide-amended agar.[1][10]
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Materials:

Pure cultures of Phytophthora isolates

Technical grade Zoxamide

Acetone or Dimethyl sulfoxide (DMSO)

Carrot agar or other suitable growth medium (e.g., V8 juice agar)[1][11]
Sterile Petri dishes (9 cm)

Sterile cork borer (5 mm diameter)

Incubator

Procedure:

Stock Solution Preparation: Prepare a stock solution of Zoxamide in acetone or DMSO.

Media Preparation: Prepare the desired growth medium (e.g., carrot agar) and autoclave.[1]
Allow the medium to cool to approximately 45-50°C in a water bath.

Fungicide Amendment: Add appropriate aliquots of the Zoxamide stock solution to the
molten agar to achieve a series of final concentrations (e.g., 0, 0.1, 0.5, 1, 5, 10, 50, 100
Mg/L).[2] Ensure the final concentration of the solvent (acetone or DMSO) is consistent
across all plates and does not inhibit fungal growth (typically <0.1% v/v).

Pouring Plates: Pour the amended and control (solvent only) agar into sterile Petri dishes
and allow them to solidify.

Inoculation: From the margin of an actively growing Phytophthora culture, take a 5 mm
mycelial plug using a sterile cork borer. Place the plug, mycelium-side down, in the center of
each agar plate.

Incubation: Incubate the plates in the dark at the optimal temperature for the specific
Phytophthora species (e.g., 18-20°C for P. infestans).
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» Data Collection: After a defined incubation period (e.g., 7-10 days), when the colony on the
control plate has reached a significant diameter, measure the colony diameter in two
perpendicular directions for each plate.

o Data Analysis:
o Calculate the mean colony diameter for each concentration.
o Determine the percentage of mycelial growth inhibition relative to the control.

o Use probit analysis or other appropriate statistical software to calculate the EC50 value,
which is the concentration of Zoxamide that inhibits mycelial growth by 50%.[6]

Protocol 2: In Vivo Sensitivity Assay using Leaf Disc
Method

This protocol describes an in vivo method to assess Zoxamide's efficacy, though it is noted to
sometimes yield inconsistent results.[1]

Materials:

Susceptible host plant leaves (e.g., potato or tomato)

Phytophthora zoospore suspension

Technical grade Zoxamide

Wetting agent (e.g., Tween 20)

Humid chambers (e.g., Petri dishes with moist filter paper)
Procedure:
o Plant Material: Use young, fully expanded leaves from healthy, greenhouse-grown plants.

e Fungicide Application: Prepare a series of Zoxamide concentrations in water with a wetting
agent. Spray the leaves to runoff and allow them to dry completely.
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» Leaf Disc Preparation: Use a cork borer to cut discs from the treated and control (water +
wetting agent) leaves.

 Inoculation: Place the leaf discs, abaxial side up, in humid chambers. Place a droplet of a
standardized zoospore suspension (e.g., 1 x 105 zoospores/mL) in the center of each disc.
[12]

 Incubation: Incubate the chambers in the dark at an appropriate temperature and high
humidity.

o Disease Assessment: After 5-7 days, assess the percentage of the leaf disc area covered by
lesions or sporulation.

o Data Analysis: Calculate the percentage of disease control for each Zoxamide concentration
relative to the control. Determine the EC50 value.

Mandatory Visualizations
Signaling Pathway of Zoxamide Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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